6-(3-methoxyphenyl)-4-methyl-2-[(E)-3-phenylprop-2-enyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• CAS RN: 893956-73-5
• Molecular Formula: C24H23N5O3
• Molecular Weight: 429.48
• IUPAC Name: 6-(3-methoxyphenyl)-4-methyl-2-[(E)-3-phenylprop-2-enyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H23N5O3/c1-26-21-20(22(30)29(24(26)31)13-7-10-17-8-4-3-5-9-17)28-15-14-27(23(28)25-21)18-11-6-12-19(16-18)32-2/h3-12,16H,13-15H2,1-2H3/b10-7+
• InChI Key: BSBZJKRMGYQJQK-JXMROGBWSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)CC=CC3=CC=CC=C3)N4CCN(C4=N2)C5=CC(=CC=C5)OC
• solubility: not available

Description

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that transform starting materials into the desired product. The specific reactions used depend on the structure of the compound. For similar compounds, methods such as Knoevenagel condensations or Suzuki-Miyaura coupling might be used.

Chemical Reactions Analysis

The reactivity of a compound is studied by observing its behavior in various chemical reactions. This can provide information about the functional groups in the compound and their reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, and acidity, can be determined through various laboratory experiments. Computational methods can also be used to predict these properties based on the compound’s structure.

Mechanism of Action

The mechanism of action of a compound, particularly in a biological context, can be complex and depends on the specific activities of the compound. For example, some compounds might act as antioxidants, interacting with free radicals to prevent oxidative stress.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through toxicological studies. These studies might involve testing the compound in cell cultures or animal models to determine its toxicity and potential health effects.

Future Directions

The future directions for research on a compound depend on its properties and potential applications. For example, if a compound has demonstrated antioxidant activity, future research might explore its potential use in treating diseases associated with oxidative stress.